Cas no 69768-54-3 (1-(4,4-Bis(4-fluorophenyl)butyl)-4-(4-fluorophenoxy)-1,2,3,6-tetrahydropyridine tartrate)

• Product Name: 1-(4,4-Bis(4-fluorophenyl)butyl)-4-(4-fluorophenoxy)-1,2,3,6-tetrahydropyridine tartrate
• CAS No: 69768-54-3
• MF: C₃₁H₃₂F₃NO₇
• MW: 587.583499908447
• CID: 508565
• PubChem ID: 172420
• Update Time: 2025-04-19

1-(4,4-Bis(4-fluorophenyl)butyl)-4-(4-fluorophenoxy)-1,2,3,6-tetrahydropyridine tartrate Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-Bis(4-fluorophenyl)butyl)-4-(4-fluorophenoxy)-1,2,3,6-tetrahydropyridine tartrate
• 1-(4,4-bis(4-fluorophenyl)butyl)-4-(4-fluorophenoxy)-1,2,3,6-tetrahydropyridine
• 1-[4,4-Bis(4-fluorophenyl)butyl]-4-(4-fluorophenoxy)-1,2,3,6-tetrahydropyridine
• pyridine, 1-[4,4-bis(4-fluorophenyl)butyl]-4-(4-fluorophenoxy)-1,2,3,6-tetrahydro-
• Pyridine, 1-(4,4-bis(4-fluorophenyl)butyl)-4-(4-fluorophenoxy)-1,2,3,6-tetrahydro-, (R-(R*,R*))-2,3-dihydroxybutanedioate (1:1)
• 1-[4,4-bis(4-fluorophenyl)butyl]-4-(4-fluorophenoxy)-3,6-dihydro-2H-pyridine;(2R,3R)-2,3-dihydroxybutanedioic acid
• 2,3-Dihydroxybutanedioic acid--1-[4,4-bis(4-fluorophenyl)butyl]-4-(4-fluorophenoxy)-1,2,3,6-tetrahydropyridine (1/1)
• DTXSID20989949
• Di-FPB-FP-thpyr
• 69768-54-3

• Inchi： 1S/C27H26F3NO.C4H6O6/c28-22-7-3-20(4-8-22)27(21-5-9-23(29)10-6-21)2-1-17-31-18-15-26(16-19-31)32-25-13-11-24(30)12-14-25;5-1(3(7)8)2(6)4(9)10/h3-15,27H,1-2,16-19H2;1-2,5-6H,(H,7,8)(H,9,10)/t;1-,2-/m.1/s1
• InChI Key： QRBYJTXGYVUKMO-LREBCSMRSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)CCCN1CC=C(CC1)OC1C=CC(=CC=1)F.O[C@@H](C(=O)O)[C@H](C(=O)O)O

Computed Properties

• Exact Mass: 437.19678
• Monoisotopic Mass: 587.213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.195
• Boiling Point: 540.1°C at 760 mmHg
• Flash Point: 280.5°C
• Refractive Index: 1.569
• PSA: 12.47